Cas no 2092000-79-6 (N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine)

• Product Name: N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine
• CAS No: 2092000-79-6
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 5527708
• Update Time: 2025-06-08

N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine

• Inchi： 1S/C8H9N5/c1-5(2)11-8-6-3-9-4-10-7(6)12-13-8/h3-4H,1-2H3,(H,9,10,12,13)
• InChI Key： DRPZAHIUVCIVKG-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(/N=C(/C)\C)=NNC2=N1

Additional information on N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine

N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine: A Comprehensive Overview

The compound N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine (CAS No: 2092000-79-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The pyrazolo[3,4-d]pyrimidine core structure is a bicyclic system that has been extensively studied due to its ability to interact with various biological targets, including kinases and other enzymes.

Recent studies have highlighted the importance of N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine in the development of novel drug candidates. Researchers have explored its potential as an inhibitor of specific kinase enzymes, which are often overexpressed in various pathological conditions such as cancer and inflammatory diseases. The propan-2-ylidene substituent plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine scaffold. This is followed by the introduction of the propanal group through a Schiff base formation reaction. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly streamlined this process, making it more efficient and scalable for industrial applications.

In terms of biological activity, N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine has demonstrated potent inhibitory effects on several key enzymes associated with cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a promising candidate for anti-cancer therapies targeting rapidly dividing cells.

Moreover, the compound's ability to modulate other therapeutic targets such as phosphodiesterases (PDEs) has opened new avenues for its application in treating cardiovascular diseases and neurodegenerative disorders. The propanal substituent not only enhances the compound's solubility but also contributes to its selectivity towards specific enzyme isoforms, thereby reducing off-target effects.

Recent computational studies have provided deeper insights into the molecular interactions between N-(Propan-2-ylidene)-1H-pyrazolo[3,4-d]pyrimidin-3-amine and its biological targets. These studies utilize advanced docking algorithms to predict binding affinities and identify key residues responsible for interaction. Such findings are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, N-(Propan